Cas no 2138251-09-7 (1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol)

• Product Name: 1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
• CAS No: 2138251-09-7
• MF: C₁₁H₁₂BrFN₄O
• MW: 315.141584396362
• CID: 6286280
• PubChem ID: 165487151
• Update Time: 2025-05-24

1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-840855
• 2138251-09-7
• 1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol

• Inchi： 1S/C11H12BrFN4O/c1-2-9(18)8-6-17(16-15-8)5-7-3-4-10(13)14-11(7)12/h3-4,6,9,18H,2,5H2,1H3
• InChI Key： WLGASPGHILJGFB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)F)CN1C=C(C(CC)O)N=N1

Computed Properties

• Exact Mass: 314.01785g/mol
• Monoisotopic Mass: 314.01785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol

Professional Introduction to Compound with CAS No. 2138251-09-7 and Product Name: 1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol

The compound in question, identified by the CAS number 2138251-09-7, is a highly specialized chemical entity with a molecular structure that underscores its potential significance in the realm of pharmaceutical and biochemical research. The product name, 1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol, provides a detailed blueprint of its chemical composition, highlighting key functional groups and substituents that contribute to its unique properties and reactivity.

At the heart of this compound's structure lies a triazole ring, a moiety that is widely recognized for its versatility in medicinal chemistry. The triazole ring is connected to a propyl alcohol group, which introduces a hydroxyl functional group capable of participating in hydrogen bonding and other forms of molecular interaction. This arrangement not only influences the compound's solubility and stability but also its potential biological activity.

The pyridine component of the molecule, specifically 2-bromo-6-fluoropyridin-3-yl, plays a crucial role in modulating the compound's interactions with biological targets. The bromine and fluorine atoms are halogen substituents that are frequently employed in drug design due to their ability to enhance binding affinity and metabolic stability. The presence of these atoms at the 2-position and 6-position of the pyridine ring suggests a deliberate design strategy aimed at optimizing pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the triazolium moiety can effectively engage with biological receptors through multiple interaction points, including hydrogen bonding and hydrophobic interactions. This makes it an attractive scaffold for developing novel therapeutic agents.

In the context of drug discovery, the compound's structural features align well with current trends toward designing molecules that exhibit high selectivity and low toxicity. The combination of a pyridine ring with halogen substituents and a triazole core has been observed in several successful drug candidates, suggesting that this motif may have broad applicability in therapeutic development.

The propyl alcohol group at the end of the molecule introduces an additional layer of complexity, potentially allowing for further derivatization to fine-tune pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact a compound's efficacy and safety profile.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to guide drug design. The compound under discussion provides an excellent example of how rational molecular design can yield molecules with promising biological activity. By leveraging known pharmacophores and optimizing their arrangement, chemists can accelerate the discovery process.

Furthermore, the use of computational modeling has revolutionized the way new drugs are designed. Advanced algorithms can predict how a molecule will behave within a biological system, allowing researchers to prioritize candidates with the highest potential for success. This approach has significantly reduced the time and resources required to bring new therapeutics to market.

The field of medicinal chemistry continues to evolve rapidly, driven by new technologies and methodologies. The compound described here represents a convergence of traditional organic synthesis techniques with cutting-edge computational tools. Such integrative approaches are essential for addressing complex biological challenges and developing next-generation pharmaceuticals.

Future studies may explore the potential applications of this compound in treating various diseases by targeting specific biological pathways. Its unique structural features make it a versatile scaffold for further chemical modification, enabling researchers to explore multiple therapeutic avenues simultaneously.

In summary, the compound with CAS number 2138251-09-7 and product name 1-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol represents a significant advancement in pharmaceutical research. Its carefully designed molecular architecture holds promise for developing novel therapeutic agents with improved efficacy and safety profiles. As research in this field progresses, compounds like this one will continue to play a crucial role in advancing medical science.